![molecular formula C9H18O3 B12902004 Carbonic acid, ethyl hexyl ester CAS No. 87494-31-3](/img/structure/B12902004.png)
Carbonic acid, ethyl hexyl ester
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Overview
Description
Carbonic acid, ethyl hexyl ester, also known as bis(2-ethylhexyl) carbonate, is an organic compound with the molecular formula C_17H_34O_3. It is an ester derived from carbonic acid and 2-ethylhexanol. Esters are known for their pleasant odors and are widely used in various industries, including perfumes and flavorings .
Preparation Methods
Synthetic Routes and Reaction Conditions
Carbonic acid, ethyl hexyl ester, can be synthesized through the esterification of carbonic acid with 2-ethylhexanol. This reaction typically requires an acid catalyst, such as concentrated sulfuric acid, to proceed efficiently. The general reaction is as follows:
H2CO3+2C8H17OH→(C8H17O)2CO+H2O
Industrial Production Methods
In industrial settings, the production of this compound, often involves the use of more advanced techniques, such as continuous flow reactors, to optimize yield and purity. The reaction conditions are carefully controlled to ensure the complete conversion of reactants and to minimize by-products .
Chemical Reactions Analysis
Types of Reactions
Carbonic acid, ethyl hexyl ester, undergoes several types of chemical reactions, including:
Hydrolysis: In the presence of water and an acid or base catalyst, it can be hydrolyzed back into carbonic acid and 2-ethylhexanol.
Reduction: It can be reduced to form alcohols using reducing agents like lithium aluminum hydride.
Substitution: It can undergo nucleophilic substitution reactions where the ester group is replaced by other functional groups.
Common Reagents and Conditions
Hydrolysis: Acidic or basic conditions with water.
Reduction: Lithium aluminum hydride in anhydrous conditions.
Substitution: Nucleophiles such as amines or alcohols under appropriate conditions.
Major Products Formed
Hydrolysis: Carbonic acid and 2-ethylhexanol.
Reduction: Alcohols.
Substitution: Various substituted esters or amides.
Scientific Research Applications
Carbonic acid, ethyl hexyl ester, has several applications in scientific research:
Chemistry: Used as a solvent and reagent in organic synthesis.
Biology: Studied for its potential effects on biological systems and its role in metabolic pathways.
Medicine: Investigated for its potential use in drug delivery systems and as a component in pharmaceutical formulations.
Industry: Used in the production of plasticizers, lubricants, and coatings.
Mechanism of Action
The mechanism of action of carbonic acid, ethyl hexyl ester, involves its interaction with various molecular targets. In hydrolysis reactions, the ester bond is cleaved by nucleophilic attack from water molecules, leading to the formation of carbonic acid and 2-ethylhexanol. In reduction reactions, the ester is reduced to alcohols through the transfer of hydride ions from reducing agents .
Comparison with Similar Compounds
Similar Compounds
- Carbonic acid, bis(2-ethylhexyl) ester
- Carbonic acid, decyl 2-ethylhexyl ester
- Carbonic acid, dodecyl 2-ethylhexyl ester
Uniqueness
Carbonic acid, ethyl hexyl ester, is unique due to its specific ester linkage and the presence of the 2-ethylhexyl group, which imparts distinct physical and chemical properties. Compared to other similar esters, it may exhibit different solubility, reactivity, and applications .
Properties
CAS No. |
87494-31-3 |
---|---|
Molecular Formula |
C9H18O3 |
Molecular Weight |
174.24 g/mol |
IUPAC Name |
ethyl hexyl carbonate |
InChI |
InChI=1S/C9H18O3/c1-3-5-6-7-8-12-9(10)11-4-2/h3-8H2,1-2H3 |
InChI Key |
CJKUBFJTBHACJH-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCOC(=O)OCC |
Origin of Product |
United States |
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